Cas no 25593-96-8 (Cyclohexaneacetic acid,a-cyano-1-phenyl-, ethyl ester)

• Product Name: Cyclohexaneacetic acid,a-cyano-1-phenyl-, ethyl ester
• CAS No: 25593-96-8
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 263565
• PubChem ID: 327910
• Update Time: 2025-04-19

Cyclohexaneacetic acid,a-cyano-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,a-cyano-1-phenyl-, ethyl ester
• NSC-304894
• DTXSID90316581
• NSC304894
• 25593-96-8
• ethyl 2-cyano-2-(1-phenylcyclohexyl)acetate

• Inchi： 1S/C17H21NO2/c1-2-20-16(19)15(13-18)17(11-7-4-8-12-17)14-9-5-3-6-10-14/h3,5-6,9-10,15H,2,4,7-8,11-12H2,1H3
• InChI Key： IEAFBALWZCEACF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C1(C2C=CC=CC=2)CCCCC1)=O

Computed Properties

• Exact Mass: 271.15733
• Monoisotopic Mass: 271.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 411.2°Cat760mmHg
• Flash Point: 201.5°C
• Refractive Index: 1.524
• PSA: 50.09